Cas no 110035-80-8 (N-[[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl]formamide)

N-[[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl]formamide structure
110035-80-8 structure
Product Name:N-[[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl]formamide
CAS No:110035-80-8
MF:C6H9N3O3
MW:171.153960943222
CID:1190267
PubChem ID:14460545
Update Time:2025-04-20

N-[[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl]formamide Chemical and Physical Properties

Names and Identifiers

    • N-[[5-(methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl]formamide
    • 3-Formylaminomethyl-5-methoxymethyl-1,2,4-oxadiazole
    • N-((5-(Methoxymethyl)-1,2,4-oxadiazol-3-yl)methyl)formamide
    • 110035-80-8
    • DHQNLZOSPPTOAU-UHFFFAOYSA-N
    • SCHEMBL7291628
    • DTXSID00560619
    • N-{[5-(Methoxymethyl)-1,2,4-oxadiazol-3-yl]methyl}formamide
    • Inchi: 1S/C6H9N3O3/c1-11-3-6-8-5(9-12-6)2-7-4-10/h4H,2-3H2,1H3,(H,7,10)
    • InChI Key: DHQNLZOSPPTOAU-UHFFFAOYSA-N
    • SMILES: O1C(COC)=NC(CNC=O)=N1

Computed Properties

  • Exact Mass: 171.06439116g/mol
  • Monoisotopic Mass: 171.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 77.2Ų
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